Cas no 81124-49-4 (Methyl 3-(pyridin-4-yl)acrylate)

Methyl 3-(pyridin-4-yl)acrylate structure

81124-49-4 structure

Product Name:Methyl 3-(pyridin-4-yl)acrylate

CAS No:81124-49-4

MF:C₉H₉NO₂

MW:163.173262357712

CID:707991

PubChem ID:5357688

Update Time:2024-12-09

Methyl 3-(pyridin-4-yl)acrylate Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,3-(4-pyridinyl)-, methyl ester, (E)- (9CI)
- METHYL-3-(4-PYRIDYL)ACRYLATE
- 2-Propenoic acid, 3-(4-pyridinyl)-, methyl ester, (E)- (9CI)
- Methyl (2E)-3-(4-pyridinyl)-2-propenoate (ACI)
- (E)-3-(4-Pyridinyl)-2-propenoic acid methyl ester
- Methyl (E)-3-(4-pyridyl)-2-propenoate
- Methyl (E)-3-(pyridin-4-yl)-2-propenoate
- (E)-Methyl 3-(pyridin-4-yl)acrylate
- AKOS006227692
- BS-17442
- (E)-Methyl3-(pyridin-4-yl)acrylate
- methyl (E)-3-pyridin-4-ylprop-2-enoate
- NSC 84239
- methyl (E)-3-(pyridin-4-yl)acrylate
- EN300-365199
- Methyl (2E)-3-(4-pyridinyl)-2-propenoate
- 81124-49-4
- CS-0093846
- MFCD00023636
- Methyl 3-(pyridin-4-yl)acrylate
- WLN: T6NJ D1U1VO1
- 4-Pyridineacrylic acid, methyl ester
- Acrylic acid, 3-(4-pyridyl)-, methyl ester
- SCHEMBL8865229
- methyl 3-(4-pyridyl)acrylate
- methyl (2E)-3-(pyridin-4-yl)prop-2-enoate
- AT14565
- Z3226989482
- methyl (2E)-3-pyridin-4-ylacrylate
- AKOS037649232
- D75467
- Methyl-.beta.-(4-pyridyl)acrylate
- NSC84239
- CS-0166759
- 7340-34-3
- 4-Pyridinepropenoic acid methyl ester
- DTXSID201274298
- Methyl-beta-(4-pyridyl)-acrylate
- NSC-84239
- methyl 3-(pyridin-4-yl)prop-2-enoate
- MDL： MFCD00023636
- Inchi： 1S/C9H9NO2/c1-12-9(11)3-2-8-4-6-10-7-5-8/h2-7H,1H3/b3-2+
- InChI Key： LDVKAIRVYWBGHI-NSCUHMNNSA-N
- SMILES： C(/C1C=CN=CC=1)=C\C(=O)OC

Computed Properties

Exact Mass: 163.06300
Monoisotopic Mass: 163.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2A^2
XLogP3: 1.1

Experimental Properties

Density: 1.136
Boiling Point: 277.8°C at 760 mmHg
Flash Point: 121.8°C
Refractive Index: 1.562
PSA: 39.19000
LogP: 1.26780

Methyl 3-(pyridin-4-yl)acrylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M341293-10mg	Methyl 3-(pyridin-4-yl)acrylate	81124-49-4		10mg	$ 50.00	2022-06-03
TRC	M341293-50mg	Methyl 3-(pyridin-4-yl)acrylate	81124-49-4		50mg	$ 95.00	2022-06-03
TRC	M341293-100mg	Methyl 3-(pyridin-4-yl)acrylate	81124-49-4		100mg	$ 160.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93210-5g	METHYL-3-(4-PYRIDYL)ACRYLATE	81124-49-4		5g	¥1956.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93210-250mg	METHYL-3-(4-PYRIDYL)ACRYLATE	81124-49-4		250mg	¥186.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93210-1g	METHYL-3-(4-PYRIDYL)ACRYLATE	81124-49-4		1g	¥456.0	2021-09-08
Chemenu	CM412620-1g	METHYL-3-(4-PYRIDYL)ACRYLATE	81124-49-4	95%+	1g	$61	2022-06-10
Chemenu	CM412620-5g	METHYL-3-(4-PYRIDYL)ACRYLATE	81124-49-4	95%+	5g	$248	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BE514-1g	Methyl 3-(pyridin-4-yl)acrylate	81124-49-4	97%	1g	702.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BE514-200mg	Methyl 3-(pyridin-4-yl)acrylate	81124-49-4	97%	200mg	169.0CNY	2021-07-14

Methyl 3-(pyridin-4-yl)acrylate Production Method

Production Method 1

5927-18-4

872-85-5

81124-49-4

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 4.5 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Development of tryptase inhibitors derived from thalidomide

Tetsuhashi, Masashi; et al, Bioorganic & Medicinal Chemistry, 2010, 18(14), 5323-5338

Production Method 2

1067-74-9

872-85-5

81124-49-4

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Dimethylformamide , Tetrahydrofuran ; 10 min, heated
1.2 Solvents: Dimethylformamide ; 1 h

Reference

Enhancing the Pharmacokinetic Properties of Botulinum Neurotoxin Serotype A Protease Inhibitors through Rational Design

Capek, Petr; et al, ACS Chemical Neuroscience, 2011, 2(6), 288-293

Production Method 3

2605-67-6

872-85-5

81124-49-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 12 h, reflux

Reference

Design, Synthesis, and Biological Evaluation of 17-Cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6β-[(4'-pyridyl)carboxamido]morphinan Derivatives as Peripheral Selective μ Opioid Receptor Agents

Yuan, Yunyun; et al, Journal of Medicinal Chemistry, 2012, 55(22), 10118-10129

Production Method 4

2605-67-6

872-85-5

81124-49-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt; 5 h, reflux

Reference

Uranyl-Organic Coordination Compounds Incorporating Photoactive Vinylpyridine Moieties: Synthesis, Structural Characterization, and Light-Induced Fluorescence Attenuation

Wu, Si; et al, Inorganic Chemistry, 2018, 57(23), 14772-14785

Production Method 5

84228-93-3

81124-49-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Bifunctional iminophosphorane-catalyzed enantioselective nitroalkane addition to unactivated α,β-unsaturated esters

Rozsar, Daniel; et al, ChemRxiv, 2022, 1, 1-8

Production Method 6

141-82-2

872-85-5

81124-49-4

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Pyridine ; 0.5 h, rt → 100 °C
2.1 Reagents: Sulfuric acid Solvents: Methanol ; 3 h, reflux; cooled
2.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

Structure-Guided, Single-Point Modifications in the Phosphinic Dipeptide Structure Yield Highly Potent and Selective Inhibitors of Neutral Aminopeptidases

Vassiliou, Stamatia; et al, Journal of Medicinal Chemistry, 2014, 57(19), 8140-8151

Production Method 7

2605-67-6

872-85-5

81124-49-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; 5 h, reflux

Reference

A Supramolecular Protecting Group Strategy Introduced to the Organic Solid State: Enhanced Reactivity through Molecular Pedal Motion

Elacqua, Elizabeth; et al, Angewandte Chemie, 2012, 51(4), 1037-1041

Production Method 8

84228-93-3

81124-49-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; 3 h, reflux; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

Structure-Guided, Single-Point Modifications in the Phosphinic Dipeptide Structure Yield Highly Potent and Selective Inhibitors of Neutral Aminopeptidases

Vassiliou, Stamatia; et al, Journal of Medicinal Chemistry, 2014, 57(19), 8140-8151

Production Method 9

872-85-5

81124-49-4

Reaction Conditions

1.1 Reagents: Triphenylarsine ; 30 min, 80 °C; 80 °C → rt
1.2 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; 15 min, rt

Reference

Synthesis of olefins via a Wittig reaction mediated by triphenylarsine

Li, Lun; et al, Tetrahedron Letters, 2017, 58(14), 1379-1381

Production Method 10

1120-87-2

81124-49-4

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Palladium nitrate , Bentolite H Solvents: N-Methyl-2-pyrrolidone ; 2 h, 150 °C

Reference

Efficient heterogeneous palladium-montmorillonite catalysts for Heck coupling of aryl bromides and chlorides

Molnar, Arpad; et al, Synlett, 2006, (18), 3130-3134

Production Method 11

84228-93-3

81124-49-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; 30 min, rt

Reference

Bifunctional Iminophosphorane-Catalyzed Enantioselective Nitroalkane Addition to Unactivated α,β-Unsaturated Esters

Rozsar, Daniel ; et al, Angewandte Chemie, 2023, 62(21),

Production Method 12

15854-87-2

81124-49-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 1802417-44-2 Solvents: Dimethylformamide ; 3 h, 65 °C

Reference

Trimetallic PEPPSI-Type Palladium N-Heterocyclic Carbene Complexes - Improved Catalyst Lifetime in the Mizoroki-Heck Coupling Reaction

Martinez-Olid, Francisco; et al, European Journal of Inorganic Chemistry, 2015, 2015(24), 4076-4087

Production Method 13

81124-49-4

Reaction Conditions

1.1 Catalysts: Silver , Gold Solvents: Methanol

Reference

Metal nanoparticle catalyzed cyclobutane cleavage reaction

Chen, Dengtai; et al, RSC Advances, 2015, 5(122), 100722-100724

Methyl 3-(pyridin-4-yl)acrylate Raw materials

Methyl 3-(pyridin-4-yl)acrylate Preparation Products

Methyl 3-(pyridin-4-yl)acrylate (81124-49-4)

Methyl 3-(pyridin-4-yl)acrylate Related Literature

1. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
2. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

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